4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[(3-ethoxy-3-oxopropyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C13H16N2O5/c1-2-20-11(16)7-8-14-13(19)15-10-5-3-9(4-6-10)12(17)18/h3-6H,2,7-8H2,1H3,(H,17,18)(H2,14,15,19)
• InChI Key: YVUAGKVINBRPDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C13H16N2O5
• Molecular Weight: 280.28 g/mol

Description

4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid is an organic compound with the molecular formula C13H16N2O5 It is a derivative of benzoic acid, featuring an ethoxy-oxopropyl group and an amino-carbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with benzoic acid, which undergoes a series of reactions to introduce the ethoxy-oxopropyl and amino-carbonyl groups.

Reaction Conditions: The reactions are typically carried out under controlled conditions, including specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and cost-effectiveness. The use of automated systems and advanced analytical techniques ensures consistent quality and compliance with regulatory standards.

Chemical Reactions Analysis

Types of Reactions

4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution Reagents: Halogenating agents and nucleophiles are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development and as a diagnostic tool.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various physiological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-methoxy-3-oxopropyl)benzoic acid
• 4-(3-ethoxy-3-oxopropanoyl)benzoic acid

Comparison

Compared to similar compounds, 4-({[(3-ethoxy-3-oxopropyl)amino]carbonyl}amino)benzoic acid is unique due to its specific functional groups, which confer distinct chemical and biological properties